Cas no 76579-44-7 (1-4-(2,2,2-Trifluoroethoxy)phenylethanone)

• Product Name: 1-4-(2,2,2-Trifluoroethoxy)phenylethanone
• CAS No: 76579-44-7
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 1083779
• PubChem ID: 12647497
• Update Time: 2025-04-20

1-4-(2,2,2-Trifluoroethoxy)phenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone
• AKOS000187511
• O10364
• BDA57944
• DS-16824
• 1-(4-(2,2,2-Trifluoroethoxy)phenyl)ethanone
• Ethanone, 1-[4-(2,2,2-trifluoroethoxy)phenyl]-
• SCHEMBL2714295
• Z295401030
• CS-0216716
• 1-[4-(2,2,2-Trifluoro-ethoxy)-phenyl]-ethanone
• A1-01893
• 1-[4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-one
• EN300-55587
• 76579-44-7
• 4-(2,2,2-Trifluoroethoxy)acetophenone
• DB-345618
• 1-4-(2,2,2-Trifluoroethoxy)phenylethanone

• Inchi： 1S/C10H9F3O2/c1-7(14)8-2-4-9(5-3-8)15-6-10(11,12)13/h2-5H,6H2,1H3
• InChI Key： WLTPFXQNFLAKQT-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C(C)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones